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Compound of Interest

Compound Name:
3-Ethyl-3-phenylazetidine

hydrochloride

CAS No.: 91245-56-6

Cat. No.: B1383128

Get Quote

Executive Summary & Chemical Context
3-Ethyl-3-phenylazetidine hydrochloride (CAS: 1798795-28-4) represents a "privileged

scaffold" in modern drug discovery.[1] Structurally, it serves as a conformationally restricted

bioisostere of piperidine and morpholine rings. By constraining the nitrogen lone pair and

reducing the molecular footprint (lowering MW and often LogP), this azetidine core is frequently

employed to optimize the metabolic stability and CNS penetration of lead compounds targeting

Monoamine Transporters (MATs) and G-Protein Coupled Receptors (GPCRs).

This guide provides a comprehensive framework for working with this compound, moving from

analytical validation to functional biological profiling.
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Property Value Relevance

Molecular Formula

C

H

N[1][2] · HCl

Stoichiometry for dosing

calculations.

Molecular Weight 197.70 g/mol (Salt)
Use this value for molarity

calculations.

Solubility High (Water, DMSO, MeOH)
Excellent for aqueous assay

buffers.

pKa (Calc) ~9.5 (Secondary Amine)
Exists as a cation at

physiological pH (7.4).

Core Utility Bioisostere
Reduces metabolic liability of

piperidine rings.

Analytical Protocol: Quality Control & Quantification
Before biological testing, the integrity of the hydrochloride salt must be verified. Azetidines can

be susceptible to ring-opening under harsh acidic/nucleophilic conditions.[1]

Method A: High-Performance Liquid Chromatography
(HPLC-UV)
Objective: Purity assessment and stability monitoring.[1]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA).

Mobile Phase B: Acetonitrile + 0.1% TFA.

Gradient: 5% B to 95% B over 8 minutes.

Flow Rate: 1.0 mL/min.
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Detection: UV @ 210 nm (Amide/Peptide bond region) and 254 nm (Phenyl ring absorption).

Retention Time: Expect elution ~4.5–5.5 min depending on dead volume.

Method B: LC-MS/MS for Bioanalysis
Objective: Quantification in plasma or microsomal stability assays.[1]

Ionization: Electrospray Ionization (ESI), Positive Mode.[3]

Transition (MRM):

Q1 (Parent): m/z 162.1 [M+H]

(Free base mass + H)[1]

Q3 (Fragment): m/z 133.1 (Loss of ethyl group/ring cleavage) or m/z 91.1 (Tropylium ion

from phenyl group).

Internal Standard: Propranolol or a deuterated analog (e.g., 3-phenylazetidine-d5).[1]

Handling & Preparation for Biological Assays
CRITICAL PROTOCOL: Salt-to-Free-Base Conversion Most cellular assays require the

compound to pass through cell membranes.[1] While the HCl salt is soluble, high

concentrations of HCl can acidify assay buffers.

Stock Solution (10 mM): Dissolve 1.98 mg of 3-Ethyl-3-phenylazetidine HCl in 1 mL of 100%

DMSO.

Note: DMSO buffers the acidity significantly.

Working Solution: Dilute the stock 1:1000 into assay buffer (HBSS or PBS, pH 7.4).

Check pH: Verify the final pH is 7.4. If < 7.2, the amine is protonating the buffer. Adjust

with dilute NaOH if necessary, though rarely needed at µM concentrations.
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Functional Assay: Monoamine Transporter Uptake
Inhibition
Rationale: The 3-phenylazetidine moiety structurally mimics the pharmacophore of pethidine

and certain amphetamines. The most relevant functional screen is determining its affinity for

Dopamine (DAT), Serotonin (SERT), or Norepinephrine (NET) transporters.

Assay Type: Fluorescent Substrate Uptake Assay (High-Throughput Compatible). Cell Line:

HEK293 stably expressing human DAT, SERT, or NET.

Materials
Fluorescent Substrate: ASP+ (4-(4-(dimethylamino)styryl)-N-methylpyridinium iodide).[1] A

fluorescent analog of monoamines.

Assay Buffer: HBSS + 20 mM HEPES, pH 7.4.

Control Inhibitors: Cocaine (DAT/SERT blocker) or Fluoxetine (SERT blocker).

Step-by-Step Protocol
Cell Plating: Seed HEK-DAT/SERT cells in poly-D-lysine coated 96-well black-walled plates

(50,000 cells/well). Incubate 24h at 37°C.

Compound Addition:

Remove culture media.

Wash cells 1x with 100 µL warm Assay Buffer.

Add 50 µL of 3-Ethyl-3-phenylazetidine dilutions (Range: 1 nM to 100 µM).

Incubate for 10 minutes at Room Temperature (allows equilibrium binding to the

transporter).

Substrate Addition:

Add 50 µL of ASP+ solution (Final concentration: 5 µM).
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Do not wash off the test compound.

Kinetic Reading:

Immediately place plate in a fluorescence microplate reader.

Excitation: 475 nm | Emission: 609 nm.

Read every 30 seconds for 15 minutes.

Data Analysis:

Calculate the Slope (RFU/min) of the linear uptake phase (usually min 2–10).

Normalize slope to Vehicle Control (100% uptake) and Fully Inhibited Control (0% uptake).

Plot % Inhibition vs. Log[Concentration] to determine IC

.

Metabolic Stability Assay (Microsomal)
Rationale: Azetidines are often used to block metabolic "soft spots" found in piperidines. This

assay validates that the 3-ethyl-3-phenylazetidine scaffold resists oxidative metabolism (P450).

[1]
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Caption: Workflow for assessing metabolic stability of the azetidine scaffold using liver

microsomes.
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Reaction System: 0.5 mg/mL Human Liver Microsomes (HLM) in 100 mM Phosphate Buffer

(pH 7.4).

Initiation: Add NADPH-regenerating system (or 1 mM NADPH).

Sampling: Aliquot 50 µL at T=0, 15, 30, and 60 min into 150 µL ice-cold acetonitrile

(containing Internal Standard).

Readout: If >80% parent remains after 60 min, the scaffold is considered metabolically

stable, validating the azetidine design strategy.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Low Solubility in Assay Buffer
Salt "crashing out" due to pH

shock.[1]

Pre-dilute in DMSO before

adding to buffer. Ensure final

DMSO < 1%.

High Background in Uptake

Assay

Non-specific binding of ASP+

to plastic.

Use Poly-D-Lysine coated

plates; add 0.1% BSA to the

buffer.

Double Peaks in HPLC Rotamers or Ring Opening.

Azetidines are rigid; rotamers

are unlikely. Double peaks

suggest hydrolysis (ring

opening) due to acidic mobile

phase. Switch to Ammonium

Bicarbonate (pH 8.0) buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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